Cas no 627046-31-5 (5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione)
5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-bromophenyl)-2-propan-2-ylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
- AKOS016102203
- 5-(4-bromophenyl)-2-propan-2-ylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
- AKOS002791508
- 5-(4-bromophenyl)-2-(isopropylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione
- F1543-0010
- 627046-31-5
- AB00674551-01
- 5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
-
- Inchi: 1S/C20H20BrN3O2S/c1-10(2)27-20-23-18-17(19(26)24-20)15(11-6-8-12(21)9-7-11)16-13(22-18)4-3-5-14(16)25/h6-10,15H,3-5H2,1-2H3,(H2,22,23,24,26)
- InChI Key: QIAOOGSJVIGZEX-UHFFFAOYSA-N
- SMILES: N1C2=C(C(=O)CCC2)C(C2=CC=C(Br)C=C2)C2C(=O)N=C(SC(C)C)NC1=2
Computed Properties
- Exact Mass: 445.04596g/mol
- Monoisotopic Mass: 445.04596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 763
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 95.9Ų
5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1543-0010-2μmol |
5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione |
627046-31-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1543-0010-5μmol |
5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione |
627046-31-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1543-0010-1mg |
5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione |
627046-31-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1543-0010-2mg |
5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione |
627046-31-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1543-0010-3mg |
5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione |
627046-31-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1543-0010-4mg |
5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione |
627046-31-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1543-0010-5mg |
5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione |
627046-31-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
Introduction to 5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione (CAS No. 627046-31-5)
The compound 5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione, identified by its CAS number 627046-31-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrimido[4,5-b]quinoline scaffold, a structure that has garnered considerable attention due to its potential biological activities and structural versatility. The presence of functional groups such as the 4-bromophenyl moiety and the propan-2-ylsulfanyl substituent introduces unique reactivity and binding properties that make this compound a promising candidate for further investigation.
Recent research in the area of nitrogen-containing heterocycles has highlighted the importance of pyrimido[4,5-b]quinoline derivatives in drug discovery. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione contributes to its ability to interact with various biological targets. For instance, the bromine atom in the 4-bromophenyl group can facilitate further chemical modifications through cross-coupling reactions, while the sulfanyl group attached to the propanyl chain may enhance solubility and metabolic stability.
The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The construction of the pyrimido[4,5-b]quinoline core is particularly challenging due to its complex ring system. However, recent advances in synthetic methodologies have made it more feasible to access such intricate structures. Researchers have employed palladium-catalyzed coupling reactions and cyclization strategies to streamline the synthesis process. Additionally, the use of protecting group strategies has been crucial in ensuring regioselectivity and minimizing side reactions.
One of the most compelling aspects of 5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione is its potential as a scaffold for drug development. The pyrimido[4,5-b]quinoline moiety is known to mimic natural nucleobases, making it a valuable component in designing molecules that can interact with DNA or RNA. This property is particularly relevant in the development of antiviral and anticancer agents. Furthermore, the presence of both electrophilic and nucleophilic centers allows for diverse functionalization, enabling chemists to tailor the compound’s properties for specific applications.
In vitro studies have begun to explore the biological activity of this compound. Initial assays have shown promising results in terms of inhibitory effects on certain enzymes and cell lines. For example, preliminary data suggests that it may exhibit inhibitory activity against kinases, which are critical targets in cancer therapy. The bromophenyl group, in particular, has been observed to enhance binding affinity due to its ability to engage in π-stacking interactions with aromatic residues in protein targets. This interaction mode is often exploited in drug design to improve potency and selectivity.
The propan-2-ylsulfanyl substituent also plays a significant role in determining the compound’s biological profile. Sulfanyl groups are known to improve pharmacokinetic properties by enhancing solubility and reducing metabolic degradation。 Additionally, they can participate in hydrogen bonding interactions, further stabilizing binding to biological targets. These features make this compound an attractive candidate for further optimization through structure-based drug design approaches.
Computational studies have complemented experimental investigations by providing insights into the molecular interactions of 5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H, 4 H, 5 H, 6 H, 7 H, 8 H, 9 H, 10 H-pyrimido[4, 5-b]quinoline-4, 6-dione with potential targets. Molecular docking simulations have been used to predict binding modes and affinities for various proteins involved in disease pathways。 These simulations have helped rationalize experimental results and guide future synthetic efforts toward improving potency and selectivity.
The future direction of research on this compound will likely involve both medicinal chemistry optimization and exploration of its mechanism of action。 Medicinal chemists will focus on modifying substituents such as the bromophenyl and propan-2-ylsulfanyl groups to enhance bioactivity and reduce toxicity。 Additionally, structural analogues will be synthesized to understand how different functional groups influence biological outcomes.
From a mechanistic standpoint، elucidating how this compound interacts with its targets will be crucial for developing effective therapies。 Understanding whether it acts as an inhibitor、 activator، or modulator will provide valuable insights into its therapeutic potential。 Furthermore, investigating its metabolic pathways will help predict its pharmacokinetic behavior and identify potential side effects.
The broader significance of this research lies in advancing our understanding of heterocyclic chemistry and its applications in medicine。 Pyrimido[4, 5-b]quinoline derivatives continue to be a rich area for innovation due to their structural complexity and diverse biological activities。 As synthetic methods improve and computational tools become more sophisticated، researchers will be able to access increasingly complex molecules with tailored properties.
In conclusion,5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3 H , 4 H , 5 H , 6 H , 7 H , 8 H , 9 H , 10 H-pyrimido[4 , 5 - b ] quinoline - 4 , 6 - dione (CAS No. 627046 -31 -5) represents a promising lead compound for drug discovery。 Its unique structural features、 potential biological activities、 and synthetic accessibility make it an exciting candidate for further exploration。 As research progresses, this compound has the potential to contribute significantly to the development of new therapeutic agents targeting various diseases。
627046-31-5 (5-(4-bromophenyl)-2-(propan-2-ylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)